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Compound of Interest

Compound Name: Squamolone

Cat. No.: B187761

Despite a comprehensive search of scientific literature and chemical databases, the molecule
"squamolone” and its purported mechanism of action remain elusive. Information regarding its
biological activity, particularly in the context of cancer therapeutics, is non-existent in published
research. This suggests that "squamolone” may be a misnomer, a hypothetical compound not
yet synthesized or characterized, or a proprietary name not disclosed in public domains.

Initial database searches confirm the existence of a chemical entity with the molecular formula
C5H8N202, registered as "squamolone” in PubChem[1]. However, this entry lacks any
associated biological data, experimental protocols, or links to scientific studies. Further
investigation into keywords such as "squamolone cancer,” "squamolone apoptosis,” and
"squamolone signaling pathways" yielded no relevant results.

It is possible that the query intended to investigate "squalene," a well-researched triterpene and
a key intermediate in cholesterol biosynthesis. Squalene has demonstrated chemopreventive
properties in various cancer models, including colon cancer.[2][3] Its proposed mechanisms of
action include the inhibition of Ras farnesylation, modulation of carcinogen activation, and
antioxidant activities.[3]

Another possibility is a confusion with compounds investigated for their efficacy against
squamous cell carcinoma. For instance, pyrrolo-1,5-benzoxazepines (PBOXs) have been
identified as microtubule-targeting agents that induce apoptosis in oral squamous carcinoma
cells.[4] Similarly, piperine, a component of black pepper, has been shown to trigger apoptosis
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in human oral squamous carcinoma cells through cell cycle arrest and mitochondrial oxidative
stress.

The lack of available data on "squamolone” prevents the creation of the requested in-depth
technical guide, including data tables, experimental protocols, and signaling pathway diagrams.
Without foundational research, any attempt to delineate a mechanism of action would be purely
speculative.

Researchers, scientists, and drug development professionals interested in the therapeutic
potential of novel compounds are encouraged to verify the nomenclature and existence of the
molecule of interest through established chemical and biological databases. In the case of
"squamolone,” further clarification is required to proceed with any meaningful scientific
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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